Cas no 946409-21-8 (4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane)

4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2-Dioxaborolane is a boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The tetramethyl dioxaborolane moiety enhances hydrolytic stability, making it suitable for handling under ambient conditions. The phenoxymethylphenyl group provides steric and electronic modulation, facilitating efficient coupling with aryl halides. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise boron-based intermediates are required. Its crystalline solid form ensures ease of purification and handling. The product’s consistent performance in palladium-catalyzed reactions makes it a reliable choice for constructing complex biaryl structures in organic synthesis.
4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane structure
946409-21-8 structure
Product Name:4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane
CAS No:946409-21-8
MF:C19H23BO3
MW:310.195125818253
MDL:MFCD18827485
CID:3162050
Update Time:2025-07-30

4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-tetramethyl-2-(4-(phenoxymethyl)phenyl)-1,3,2-dioxaborolane
    • 4-(Phenoxymethyl)benzeneboronic acid pinacol ester
    • 4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane
    • 4,4,5,5-Tetramethyl-2-[4-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane
    • AMTB380
    • 2-[4-(Phenoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane
    • MDL: MFCD18827485
    • Inchi: 1S/C19H23BO3/c1-18(2)19(3,4)23-20(22-18)16-12-10-15(11-13-16)14-21-17-8-6-5-7-9-17/h5-13H,14H2,1-4H3
    • InChI Key: YLEMWKPHWXIWOL-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(COC3C=CC=CC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Topological Polar Surface Area: 27.7

4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane Security Information

4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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